Phenyldithiobiuret

• CAS No.: 6635-73-0
• Molecular Formula: C8H9N3S2
• Molecular Weight: 211.3 g/mol
• IUPAC Name: 1-carbamothioyl-3-phenylthiourea
• InChI: InChI=1S/C8H9N3S2/c9-7(12)11-8(13)10-6-4-2-1-3-5-6/h1-5H,(H4,9,10,11,12,13)
• InChI Key: GMUKQAHDARHRTC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NC(=S)N

Description

Phenyldithiobiuret is a useful research compound. Its molecular formula is C8H9N3S2 and its molecular weight is 211.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirring solution of NaOH (0.52 g, 13.1 mmol) in 60 mL of 10% H2O:CH3CN was added thiourea (1.0 g, 13.1 mmol). The resulting suspension was heated to 40° C. for 20 min. and then cooled to RT. To this mixture was added phenylisothiocyanate (1.5 ml, 13.1 mmol), and the clear yellow solution was stirred overnight. After stirring for 12 h, 1 N HCl was added until a white precipitate formed. The precipitate was filtered, washed with H2O, and dried under vacuum to produce the title compound as a light yellow powder (0.78 g, 30%). 1H-NMR (400 MHz, d6-DMSO) δ7.25 (t, 2H, J=7.3 Hz), 7.40 (t, 2H, J=7.9 Hz), 7.56 (d, 1H, J=7.9 Hz), 9.13-9.29 (broad singlet, 1H), and 10.26-10.79 (broad singlet, 2H).